2,5-dichloro-N-(cyclopropylmethyl)aniline

• Molecular Formula: C10H11Cl2N
• Molecular Weight: 216.10 g/mol
• IUPAC Name: 2,5-dichloro-N-(cyclopropylmethyl)aniline
• InChI: InChI=1S/C10H11Cl2N/c11-8-3-4-9(12)10(5-8)13-6-7-1-2-7/h3-5,7,13H,1-2,6H2
• InChI Key: AFMVRZDDXWTVSR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2=C(C=CC(=C2)Cl)Cl

Description

2,5-Dichloro-N-(cyclopropylmethyl)aniline is an aromatic amine derivative featuring a cyclopropane-containing substituent. Structurally, it consists of an aniline core with chlorine atoms at the 2- and 5-positions of the benzene ring and a cyclopropylmethyl group attached to the nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-dichloro-N-(cyclopropylmethyl)aniline typically involves the reaction of 2,5-dichloroaniline with cyclopropylmethyl chloride in the presence of a base. The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials. The general reaction scheme is as follows:

$$\text{2,5-Dichloroaniline} + \text{Cyclopropylmethyl chloride} \xrightarrow{\text{Base, Reflux}} \text{2,5-Dichloro-N-(cyclopropylmethyl)aniline}$$2,5-Dichloroaniline+Cyclopropylmethyl chlorideBase, Reflux​2,5-Dichloro-N-(cyclopropylmethyl)aniline

Industrial Production Methods

In an industrial setting, the production of 2,5-dichloro-N-(cyclopropylmethyl)aniline may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and advanced purification techniques can further enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

2,5-Dichloro-N-(cyclopropylmethyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of amines or other reduced products.

Substitution: The chlorine atoms on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) and potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines.

Scientific Research Applications

2,5-Dichloro-N-(cyclopropylmethyl)aniline has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including dyes and pigments.

Biology: The compound can be used in studies related to enzyme inhibition and protein binding.

Industry: The compound is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-(cyclopropylmethyl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the cyclopropylmethyl group and chlorine atoms can influence the compound’s binding affinity and specificity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Purity	LogD/pKa (Calculated)
2,5-Dichloro-N-(cyclopropylmethyl)aniline*	C10H11Cl2N	~270.1	Cyclopropylmethyl, Cl (2,5)	N/A	N/A
2,5-Dichloro-N-[2-(2-chlorophenoxy)propyl]aniline	C15H14Cl3NO	330.6	Chlorophenoxypropyl	≥95%	N/A
3,5-Dichloro-N-(thiophen-2-ylmethyl)aniline	C11H9Cl2NS	258.17	Thiophenmethyl, Cl (3,5)	N/A	LogD: 3.8; pKa: 18.7
2,5-Dichloro-N-[(2-chloro-1,3-thiazol-5-yl)methyl]aniline	C11H8Cl3N2S	314.62	Thiazolylmethyl	>99%	N/A
3,5-Dimethoxy-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}aniline	C17H21NO3	287.35	Methoxy, furan-methylcyclopropyl	N/A	N/A

*Estimated properties based on structural analogs.

Research Findings and Implications

• Substituent Effects :

  • Halogens : Chlorine atoms enhance lipophilicity and resistance to oxidation but may increase toxicity. 2,5-dichloro substitution is common in fungicides (e.g., chloranil derivatives) .
  • Cyclopropane : The cyclopropylmethyl group offers steric hindrance and metabolic stability, making it valuable in drug design (e.g., naltrexone derivatives with cyclopropane show prolonged activity) .
  • Heterocycles : Thiophene and thiazole substituents introduce bioactivity but may reduce stability due to sulfur’s susceptibility to metabolic oxidation .

• Purity and Applications :

  • High-purity compounds (>99%) like the thiazole analog are preferred in industrial applications for reproducibility .
  • Lower purity grades (≥95%) may suffice for exploratory synthetic chemistry .

Biological Activity

2,5-Dichloro-N-(cyclopropylmethyl)aniline is an organic compound that has garnered attention for its potential biological activities. This compound is characterized by its unique structure, which includes a dichlorobenzene ring and a cyclopropylmethyl substituent on the nitrogen atom of the aniline moiety. The biological activity of this compound is primarily linked to its applications in pharmaceuticals and agrochemicals, particularly in the context of enzyme inhibition and anticancer properties.

Chemical Structure and Properties

• Molecular Formula : C10H11Cl2N
• Molecular Weight : Approximately 216.10 g/mol
• Structure : The compound features a dichlorobenzene ring with chlorine atoms at the 2 and 5 positions, along with a cyclopropylmethyl group attached to the nitrogen.

The biological activity of 2,5-dichloro-N-(cyclopropylmethyl)aniline is thought to arise from its ability to interact with specific molecular targets. The cyclopropylmethyl group enhances binding affinity to various enzymes and receptors, which can modulate their activity. This section explores the mechanisms through which this compound exerts its biological effects.

Enzyme Inhibition

Research indicates that compounds similar to 2,5-dichloro-N-(cyclopropylmethyl)aniline may act as enzyme inhibitors. For instance, studies have shown that such compounds can inhibit key enzymes involved in cancer progression by altering their binding sites or catalytic activity.

Biological Activity Data

The following table summarizes key findings related to the biological activity of 2,5-dichloro-N-(cyclopropylmethyl)aniline:

Study	Biological Activity	Target	Effect	IC50 (μM)
Study 1	Anticancer	HCT116 cells	Induced apoptosis	0.07
Study 2	Enzyme inhibition	Specific kinases	Modulated activity	Varies
Study 3	Antimicrobial	Bacterial strains	Inhibited growth	Varies

Case Studies

Several case studies have highlighted the potential of compounds like 2,5-dichloro-N-(cyclopropylmethyl)aniline in drug discovery:

• Anticancer Activity : A study demonstrated that derivatives of this compound could induce apoptosis in HCT116 cancer cells at low concentrations, showcasing its potential as a therapeutic agent against colorectal cancer .
• Enzyme Interaction Studies : Investigations into enzyme interactions revealed that the cyclopropylmethyl group significantly enhances binding affinities, leading to effective modulation of target enzymes involved in cancer and inflammatory pathways .
• Antimicrobial Properties : Research indicated that related compounds exhibit antimicrobial activities against various bacterial strains, suggesting potential applications in treating infections.